Cas no 924-99-2 (Ethyl 3-(N,N-dimethylamino)acrylate)

• Product name: Ethyl 3-(N,N-dimethylamino)acrylate
• CAS No: 924-99-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00144269
• CID: 40241
• PubChem ID: 87569222

Ethyl 3-(N,N-dimethylamino)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)acrylate
• 3-(Dimethylamino)acrylic acid ethyl ester
• 3-(diathylamino)-2-propen oicacidethylester
• 3-Dimethylaminoacrylic acid ethyl ester
• ETHYL 3-(N,N-DIMETHYLAMINO)ACRYLATE
• Ethyl N,N-dimethylaminoacrylate
• 2-(4b-dimethylaminomethylene)-ethyl acetate
• 3-DAASE
• 3-Dimethylaminoacrylsaeure-ethylester
• 3-dimethylaminopropenoic acid ethyl ester
• DiethylaluMinuM chloride
• DMAE
• ethyl 3-(dimethylamino)-2-propenoate
• ethyl 3-(dimethylamino)propenoate
• ETHYL 3,3-DIMETHYLAMINOACRYLATE
• Ethyl 3-dimethylaminoprop-2-enoate
• Ethyl b-(dimethylamino)acrylate
• ETHYL-TRANS-3-DIMETHYLAMINOACRYLATE
• RARECHEM AL BI 0671
• 3-(Dimethylamino)-2-propenoic acid ethyl ester
• (E)-Ethyl 3-(dimethylamino)acrylate
• Ethyl trans-3-dimethylaminoacrylate
• ethyl (E)-3-(dimethylamino)acrylate
• Ethyl (2E)-3-(dimethylamino)prop-2-enoate
• 2-Propenoic acid, 3-(dimethylamino)-, ethyl ester, (2E)-
• MVUMJYQUKKUOHO-AATRIKPKSA-N
• ethyl 3-(dimethylamino)prop-2-enoate
• Acrylic acid, 3-(dimethylamino)-, ethyl ester, (E)-
• et
• NS00020730
• EN300-317340
• 2-Propenoic acid,3-(dimethylamino)-,ethyl ester,(2E)-
• 1117-37-9
• Ethyl trans-3-(N,N-dimethylamino)acrylate
• (E)-3-(dimethylamino)-acrylic acid ethyl ester
• D78277
• AKOS015843339
• EC 402-650-4
• SCHEMBL286141
• Q-201082
• ethyl (E)-3-(dimethylamino)prop-2-enoate;Ethyl 3-(dimethylamino)acrylate
• AS-17425
• ethyl (E)-3-(dimethylamino)prop-2-enoate
• DTXSID101009957
• (e)-ethyl-3-(dimethylamino)acrylate
• Ethyl3-(Dimethylamino)acrylate
• 2-Propenoic acid, 3-(dimethylamino)-, ethyl ester
• Ethyl (2E)-3-(dimethylamino)-2-propenoate #
• 924-99-2
• MFCD00144269
• D2836
• AM1222
• A844254
• CS-W008982
• F20318
• Ethyl 3-(N,N-dimethylamino)acrylate, AldrichCPR
• ethyl(2E)-3-(dimethylamino)prop-2-enoate
• AKOS025149149
• EN300-114571
• SCHEMBL286112
• 76TRT729W4
• Ethyl (2E)-3-(dimethylamino)-2-propenoate
• Ethyl 3-(dimethylamino)acrylate,(E)-
• 402-650-4
• 677-349-6
• Ethyl 3-(N,N-dimethylamino)acrylate;3-(Dimethylamino)acrylic acid ethyl ester
• DTXCID601436383
• Ethyl 3-(dimethylamino)acrylate - Liquid
• FE61623
• FE11166
• 627-077-9
• Ethyl 3-(N,N-dimethylamino)acrylate

• MDL： MFCD00144269
• Inchi： 1S/C7H13NO2/c1-4-10-7(9)5-6-8(2)3/h5-6H,4H2,1-3H3/b6-5+
• InChI Key： MVUMJYQUKKUOHO-AATRIKPKSA-N
• SMILES： O(C(/C(/[H])=C(\[H])/N(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• XLogP3: 0.8

Experimental Properties

• Color/Form: Yellow or light orange transparent liquid
• Density: 1.00
• Melting Point: 17-18ºC
• Boiling Point: 136°C/28mmHg(lit.)
• Flash Point: 105ºC
• Refractive Index: 1.5105-1.5125
• Water Partition Coefficient: 90G/L(25ºC)
• PSA: 29.54000
• LogP: 0.62480
• Solubility: dissolve in water

Ethyl 3-(N,N-dimethylamino)acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H402
• Warning Statement： P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P501
• Hazard Category Code： R43: skin contact can produce allergic reactions.
• Safety Instruction： S37-S24
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R43

Ethyl 3-(N,N-dimethylamino)acrylate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on Ethyl 3-(N,N-dimethylamino)acrylate

Ethyl 3-(N,N-dimethylamino)acrylate (CAS No. 924-99-2): A Versatile Building Block in Modern Chemical Biology

Ethyl 3-(N,N-dimethylamino)acrylate, a compound with the chemical identifier CAS No. 924-99-2, stands as a pivotal reagent in the realm of chemical biology and pharmaceutical research. This acrylate derivative, characterized by its unique structural features, has garnered significant attention due to its broad utility in synthesizing bioactive molecules and exploring novel therapeutic strategies.

The molecular structure of Ethyl 3-(N,N-dimethylamino)acrylate consists of an ester group linked to an acrylate moiety, which is further functionalized with a dimethylamino group. This configuration imparts remarkable reactivity, making it an invaluable tool for polymerization reactions, cross-linking applications, and the development of drug delivery systems. The presence of the dimethylamino group enhances the compound's solubility in polar solvents, facilitating its use in diverse biochemical assays.

In recent years, Ethyl 3-(N,N-dimethylamino)acrylate has been extensively employed in the synthesis of polymers with tailored properties. These polymers find applications in drug formulation, where controlled release mechanisms are crucial for optimizing therapeutic efficacy. For instance, researchers have leveraged this compound to develop biodegradable polymers that can encapsulate and deliver small-molecule drugs directly to target tissues. Such advancements are particularly relevant in oncology, where localized drug delivery minimizes systemic side effects.

Moreover, Ethyl 3-(N,N-dimethylamino)acrylate has proven instrumental in the field of click chemistry, a rapidly evolving area that enables the rapid and efficient assembly of complex molecular structures. The acrylate functionality allows for facile Michael addition reactions with nucleophiles, while the dimethylamino group serves as a handle for further functionalization. This dual reactivity has been exploited to create conjugates that combine therapeutic agents with imaging probes or targeting ligands, thereby enhancing diagnostic capabilities.

Recent studies have highlighted the potential of Ethyl 3-(N,N-dimethylamino)acrylate in developing novel biomaterials for tissue engineering. By incorporating this compound into hydrogel matrices, researchers have been able to modulate mechanical properties and degradation rates, creating scaffolds that mimic natural extracellular matrices. Such materials are essential for regenerative medicine applications, where precise control over scaffold composition is critical for promoting cell adhesion and tissue integration.

The compound's versatility extends to its role in synthetic organic chemistry, where it serves as a precursor for more complex molecules. For example, it can be used to synthesize amides and ureas through nucleophilic addition reactions, providing chemists with a flexible route to explore diverse chemical space. This adaptability has made Ethyl 3-(N,N-dimethylamino)acrylate a staple in medicinal chemistry libraries, enabling the rapid screening of novel pharmacophores.

Advances in computational chemistry have further enhanced the utility of Ethyl 3-(N,N-dimethylamino)acrylate by allowing researchers to predict its reactivity and optimize reaction conditions. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. By integrating experimental data with computational predictions, scientists can now design experiments with greater precision, reducing trial-and-error approaches and accelerating the discovery process.

The pharmaceutical industry has also embraced Ethyl 3-(N,N-dimethylamino)acrylate as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to undergo controlled polymerization has been particularly valuable in creating micelles and nanoparticles for drug delivery. These formulations offer improved bioavailability and targeted action, addressing limitations associated with traditional oral or intravenous administration.

In conclusion, Ethyl 3-(N,N-dimethylamino)acrylate (CAS No. 924-99-2) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features and broad reactivity make it an indispensable tool for researchers across multiple disciplines. As our understanding of biological systems continues to expand, this compound will undoubtedly play an increasingly critical role in shaping the future of medicine and biotechnology.